(1R,2S,4S,5S)-3,3-Difluoro-6-azatricyclo[3.2.1.02,4]octane;hydrochloride

• IUPAC Name: (1R,2S,4S,5S)-3,3-difluoro-6-azatricyclo[3.2.1.02,4]octane;hydrochloride
• InChI: InChI=1S/C7H9F2N.ClH/c8-7(9)5-3-1-4(6(5)7)10-2-3;/h3-6,10H,1-2H2;1H/t3-,4-,5-,6+;/m0./s1
• InChI Key: JOFJXTSYZARNSF-VKYWDCQCSA-N
• Canonical SMILES: C1C2CNC1C3C2C3(F)F.Cl
• Isomeric SMILES: C1[C@H]2CN[C@@H]1[C@@H]3[C@H]2C3(F)F.Cl
• Molecular Formula: C7H10ClF2N
• Molecular Weight: 181.61 g/mol
• CAS No.: 2227900-63-0

Description

(1R,2S,4S,5S)-3,3-Difluoro-6-azatricyclo[3.2.1.02,4]octane;hydrochloride is a useful research compound. Its molecular formula is C7H10ClF2N and its molecular weight is 181.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Studies and Molecular Characterization

• A study focused on the synthesis of optically active 3-azabicyclo[3.3.0]octane-2,6,8-tricarboxylic acid starting from trans-4-hydroxy-L-proline, utilizing a Diels-Alder reaction followed by RuO4 oxidation. Despite some racemization during synthesis, the final amino acid product was found to be optically pure, demonstrating the compound's potential in stereochemical applications (Arakawa et al., 2003).

• Research on the diastereoselective reaction of (1S,2S)-2-amino-1-(4-nitrophenyl)-1,3-propanediol with aromatic aldehydes led to the synthesis of (1R,2R,4S,5S,8S)-2,8-diaryl-4-(4-nitrophenyl)-1-aza-3,7-dioxabicyclo[3.3.0]octanes. This study established the compound structure based on 1H NMR data, highlighting the method's efficiency in producing complex molecular architectures (Madesclaire et al., 2006).

Chemical Properties and Reactions

• The gold(III) tetrachloride salt of L-cocaine study revealed its protonated N atom intra-molecularly hydrogen bonded to the O atom of the methoxycarbonyl group. This structural characterization provides insights into the interaction potentials and stability of such complex molecules (Wood et al., 2007).

• A synthetic exploration produced fluorinated 2,6-heptanediones and 2-oxa-6-azabicyclo[2.2.2]octanes from 1,4-dihydropyridines, showcasing a method for introducing fluorine atoms into complex organic frameworks, which is significant for pharmaceutical and materials science applications (Pikun et al., 2018).

• The synthesis and quantum chemical DFT/HF study of [2.2.1] hept-2'-en-2'-amino-N-azatricyclo [3.2.1.0(2,4)] octane highlighted the utility of theoretical calculations in predicting molecular properties and guiding synthetic efforts for novel organic compounds (Teimouri et al., 2009).